Cas no 2060047-91-6 (4-(4-methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2060047-91-6
• MF: C₁₄H₁₆F₃NO₂
• MW: 287.277554512024
• MDL: MFCD30477638
• CID: 5173679
• PubChem ID: 137702085
• Update Time: 2025-10-28

4-(4-methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-[(4-methylphenyl)methyl]-3-(trifluoromethyl)-
• 4-(4-methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30477638
• Inchi： 1S/C14H16F3NO2/c1-9-2-4-10(5-3-9)6-11-7-18-8-13(11,12(19)20)14(15,16)17/h2-5,11,18H,6-8H2,1H3,(H,19,20)
• InChI Key： GHTGTSYWERTCEK-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=C(C)C=C2)C(C(F)(F)F)(C(O)=O)C1

Additional information on 4-(4-methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

4-(4-Methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic Acid (CAS No. 2060047-91-6)

4-(4-Methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, commonly referred to by its CAS number CAS 2060047-91-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoromethyl group and a 4-methylphenylmethyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The molecular structure of 4-(4-Methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is notable for its combination of aromatic and aliphatic components. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, serves as the central framework. The trifluoromethyl group attached to the ring introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in certain chemical environments. Additionally, the 4-methylphenylmethyl substituent contributes to the molecule's hydrophobicity and potential for interactions in biological systems.

Recent studies have highlighted the potential of CAS 2060047-91-6 in drug discovery and development. Its unique properties make it a promising candidate for targeting specific biological pathways. For instance, research has shown that this compound exhibits selective binding to certain receptors, suggesting its potential as a lead molecule in the development of novel therapeutic agents. Furthermore, its stability under physiological conditions makes it an attractive option for pharmacological applications.

The synthesis of 4-(4-Methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the trifluoromethyl and 4-methylphenylmethyl groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties are crucial for its application in various chemical processes, including chromatography and crystallography.

The application of CAS 2060047-91-6 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its potential as an n-type semiconductor in organic field-effect transistors (OFETs), demonstrating promising electrical characteristics.

In conclusion, 4-(4-Methylphenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, with its CAS number CAS 2060047-91-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and emerging applications in drug discovery and materials science, underscores its importance in contemporary chemical research.